N-[4-(1,3-Benzothiazol-2-ylsulfanyl)-3-chlorophenyl]acetamide

• Molecular Formula: C15H11ClN2OS2
• Molecular Weight: 334.8 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]acetamide
• InChI: InChI=1S/C15H11ClN2OS2/c1-9(19)17-10-6-7-13(11(16)8-10)20-15-18-12-4-2-3-5-14(12)21-15/h2-8H,1H3,(H,17,19)
• InChI Key: AUZXHKODUIUKQL-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=C(C=C1)SC2=NC3=CC=CC=C3S2)Cl

Description

N-[4-(1,3-Benzothiazol-2-ylsulfanyl)-3-chlorophenyl]acetamide, commonly known as BTA-EG6, is a chemical compound that has gained significant attention in scientific research due to its numerous potential applications. BTA-EG6 was initially synthesized as a fluorescent probe for the detection of protein-protein interactions, but its unique chemical properties have since led to its use in various fields of study, including biochemistry, pharmacology, and medicine.

Mechanism of Action

BTA-EG6 works by binding to specific proteins and causing them to fluoresce. This fluorescence can be detected and measured, providing insights into the protein-protein interactions and conformational changes that occur in biological systems. BTA-EG6 has been shown to bind to a wide range of proteins, making it a versatile tool for scientific research.
Biochemical and Physiological Effects
BTA-EG6 has been shown to have minimal biochemical and physiological effects on biological systems, making it a safe and reliable tool for scientific research. It does not interfere with the normal functioning of proteins or cells and does not cause any significant toxicity or adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using BTA-EG6 in lab experiments include its high sensitivity, specificity, and versatility. It can be used to study a wide range of proteins and biological systems and can provide valuable insights into protein-protein interactions and conformational changes. However, the limitations of BTA-EG6 include its complex synthesis process and the need for specialized equipment and expertise. It is also relatively expensive compared to other fluorescent probes.

Future Directions

There are numerous future directions for the use of BTA-EG6 in scientific research. One potential application is the development of new drugs for the treatment of cancer and other diseases. BTA-EG6 could also be used to study the mechanisms of protein misfolding and aggregation, which are associated with numerous neurodegenerative diseases. Additionally, BTA-EG6 could be used to study the role of protein-protein interactions in various biological processes, including signal transduction and gene regulation. Overall, BTA-EG6 has significant potential for advancing scientific research in a wide range of fields.

Synthesis Methods

The synthesis of BTA-EG6 involves a multi-step process that starts with the reaction of 2-mercaptobenzothiazole with 3-chloro-4-aminophenylacetic acid. This reaction yields the intermediate product, which is then subjected to further chemical modifications to obtain the final product, BTA-EG6. The synthesis of BTA-EG6 is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

BTA-EG6 has been widely used in scientific research as a fluorescent probe for the detection of protein-protein interactions. It has also been used as a tool for studying protein conformational changes and protein-ligand interactions. BTA-EG6 has shown promise in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease.